Cas no 1796947-91-5 (N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide)

Technical Introduction: N-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide is a structurally distinct organic compound featuring a tetrahydrofuran-pyrazole hybrid core linked to a meta-substituted phenylacetamide moiety. This scaffold offers versatility in medicinal chemistry and drug discovery, particularly due to its balanced lipophilicity and hydrogen-bonding capabilities, which may enhance target binding and pharmacokinetic properties. The presence of the tetrahydrofuran ring contributes to conformational rigidity, potentially improving selectivity, while the m-tolyl group provides a hydrophobic anchor for interactions with aromatic binding pockets. Such characteristics make it a promising intermediate for developing bioactive molecules, including kinase inhibitors or GPCR modulators. Its synthetic accessibility further supports scalable applications in lead optimization.
N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide structure
1796947-91-5 structure
Product Name:N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide
CAS No:1796947-91-5
MF:C16H19N3O2
MW:285.340963602066
CID:6431071
PubChem ID:71810098
Update Time:2025-05-21

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • F6448-0685
    • AKOS024567182
    • 1796947-91-5
    • N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide
    • CHEMBL3440410
    • 2-(3-METHYLPHENYL)-N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]ACETAMIDE
    • 2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
    • Inchi: 1S/C16H19N3O2/c1-12-3-2-4-13(7-12)8-16(20)18-14-9-17-19(10-14)15-5-6-21-11-15/h2-4,7,9-10,15H,5-6,8,11H2,1H3,(H,18,20)
    • InChI Key: FLFMYOYGUWNMFI-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)N1C=C(C=N1)NC(CC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 285.147726857g/mol
  • Monoisotopic Mass: 285.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2Ų

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6448-0685-2μmol
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
2μl
$85.5 2023-05-20
Life Chemicals
F6448-0685-5μmol
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
5μl
$94.5 2023-05-20
Life Chemicals
F6448-0685-10μmol
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
10μl
$103.5 2023-05-20
Life Chemicals
F6448-0685-20μmol
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
20μl
$118.5 2023-05-20
Life Chemicals
F6448-0685-1mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
1mg
$81.0 2023-05-20
Life Chemicals
F6448-0685-2mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
2mg
$88.5 2023-05-20
Life Chemicals
F6448-0685-3mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
3mg
$94.5 2023-05-20
Life Chemicals
F6448-0685-4mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
4mg
$99.0 2023-05-20
Life Chemicals
F6448-0685-5mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
5mg
$103.5 2023-05-20
Life Chemicals
F6448-0685-10mg
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
1796947-91-5 90%+
10mg
$118.5 2023-05-20

Additional information on N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide: A Comprehensive Overview

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide, also known by its CAS registry number CAS No. 1796947-91-5, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a pyrazole ring, a tetrahydrofuran moiety, and an acetamide group. The presence of these functional groups makes it highly versatile and a subject of interest for researchers exploring its potential in drug development, material science, and other advanced applications.

The synthesis of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and catalytic processes to achieve the desired product. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

One of the most promising areas of research for this compound is its application in drug development. The pyrazole ring is known for its ability to act as a scaffold in medicinal chemistry, often exhibiting bioactivity against various targets such as enzymes, receptors, and ion channels. Recent findings suggest that N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, this compound has shown potential in the field of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have reported that incorporating this compound into metalloporphyrins can enhance their catalytic activity, making them suitable for use in industrial catalysis and energy storage systems.

The structural versatility of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yli)-2-(m-tolyl)acetamide also makes it an attractive candidate for polymer chemistry. By modifying its functional groups, scientists have developed novel polymers with improved mechanical properties and thermal stability. These polymers have potential applications in aerospace materials, high-performance electronics, and advanced composites.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity under various conditions. This computational approach has been instrumental in designing new derivatives with enhanced bioavailability and pharmacokinetic profiles.

In conclusion, N-(1-(tetrahydrofuran-3-yli)-1H-pyrazolium chloride)-related compounds continue to be a focal point for scientific research due to their diverse applications and unique chemical properties. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic research and industrial innovations.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.